Cas no 198470-85-8 (Parecoxib sodium)

• Product Name: Parecoxib sodium
• CAS No: 198470-85-8
• MF: C₁₉H₁₇N₂NaO₄S
• MW: 392.404054403305
• MDL: MFCD04972608
• CID: 203722
• PubChem ID: 15895902
• Update Time: 2026-01-21

Parecoxib sodium Chemical and Physical Properties

Names and Identifiers

• PARECOXIB SODIUM
• N-[4-(5-METHYL-3-PHENYLISOXAZOL-4-YL)PHENYLSULFONYL]PROPIONAMIDE, SODIUM SALT
• Parecoxib sodiuM salt
• Dynastat
• N-[[4-(5-Methyl-3-phenyl-4-isoxazolyl)phenyl]sulfonyl]propanaMide SodiuM Salt
• Rayzon
• SC 69124A
• PropanaMide,N-[[4-(5-Methyl-3-phenyl-4-isoxazolyl)phenyl]sulfonyl]-, sodiuM salt (1:1)
• Parecoxib sodiuM cloth
• Parecoxib sodiuM sal
• Parecoxib Sodium Impurity
• sodium ((4-(5-methyl-3-phenylisoxazol-4-yl)phenyl)sulfonyl)(propionyl)amide
• Parecoxib (Sodium)
• Parecoxib sodium [USAN]
• PARECOXIB Na
• EB87433V6F
• AK326174
• Parecoxib sodium (USAN)
• Xapit
• N-((4-(5-Methyl-3-phenyl-4-isoxazolyl)phenyl)su
• Propanamide, N-[[4-(5-methyl-3-phenyl-4-isoxazolyl)phenyl]sulfonyl]-, sodium salt (1:1)
• 198470-85-8
• CS-1960
• HMS2052F09
• D03717
• NCGC00181773-01
• SCHEMBL117192
• AM84679
• AKOS015951182
• 197502-82-2
• YM-978
• CCG-101177
• PARECOXIB SODIUM SALT [MI]
• N-((p-(5-Methyl-3-phenyl-4-isoxazolyl)phenyl)sulfonyl)propanamide, sodium salt
• A854885
• N-((4-(5-METHYL-3-PHENYLISOXAZOL-4-YL)PHENYL)SULFONYL)PROPANAMIDE SODIUM
• PARECOXIB SODIUM [MART.]
• HMS3886M04
• BCP06888
• Dynastat (TN)
• CHEMBL296913
• sodium (4-(5-methyl-3-phenylisoxazol-4-yl)phenylsulfonyl)(propionyl)amide
• MFCD04972608
• Q27277097
• CCG-268554
• Propanamide, N-[[4-(5-methyl-3-phenyl-4-isoxazolyl)phenyl]sulfonyl]-, sodium salt (1:1); Propanamide, N-[[4-(5-methyl-3-phenyl-4-isoxazolyl)phenyl]sulfonyl]-, sodium salt (9CI); Dynastat; Parecoxib sodium; Rayzon; SC 69124A
• sodium;[4-(5-methyl-3-phenyl-1,2-oxazol-4-yl)phenyl]sulfonyl-propanoylazanide
• SMR000469594
• sodium((4-(5-methyl-3-phenylisoxazol-4-yl)phenyl)sulfonyl)(propionyl)amide
• HY-17474A
• Tox21_113040
• UNII-EB87433V6F
• CAS-198470-85-8
• AC-25455
• HMS3394F09
• N-((4-(5-Methyl-3-phenyl-4-isoxazolyl)phenyl)sulfonyl)propanamide, sodium salt
• s5418
• MLS001424308
• HQPVVKXJNZEAFW-UHFFFAOYSA-M
• Propanamide, N-((4-(5-methyl-3-phenyl-4-isoxazolyl)phenyl)sulfonyl)-, sodium salt
• BP164231
• SC-69124A
• Acetamide, 2,2,2-trichloro-N-[3-(trifluoromethyl)phenyl]-
• FT-0673518
• DTXCID9028596
• J-523328
• PARECOXIB SODIUM [WHO-DD]
• DTXSID6048670
• Propanamide, N-((4-(5-methyl-3-phenyl-4-isoxazolyl)phenyl)sulfonyl)-, sodium salt
• N-(((5-methyl-3-phenylisoxazol-4-yl)-phenyl)sulfonyl)propanamine, sodium salt
• PARECOXIB SODIUM (MART.)
• Parecoxib sodium

• MDL： MFCD04972608
• Inchi： 1S/C19H18N2O4S.Na/c1-3-17(22)21-26(23,24)16-11-9-14(10-12-16)18-13(2)25-20-19(18)15-7-5-4-6-8-15;/h4-12H,3H2,1-2H3,(H,21,22);/q;+1/p-1
• InChI Key： HQPVVKXJNZEAFW-UHFFFAOYSA-M
• SMILES： S(C1C=CC(=CC=1)C1=C(C)ON=C1C1C=CC=CC=1)([N-]C(CC)=O)(=O)=O.[Na+]

Computed Properties

• Exact Mass: 392.08100
• Monoisotopic Mass: 392.08067248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 581
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6

Experimental Properties

• Color/Form: Powder
• Melting Point: 273-275°C
• Boiling Point: 538°C at 760 mmHg
• Flash Point: No data available
• Solubility: 生物体外In Vitro:DMSO溶解度≥ 32 mg/mL(81.55 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
• PSA: 85.62000
• LogP: 5.39680
• Vapor Pressure: No data available

Parecoxib sodium Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on Parecoxib sodium

Introduction to Parecoxib Sodium (CAS No. 198470-85-8) in Modern Pharmaceutical Applications

Parecoxib Sodium, a derivative of the well-known nonsteroidal anti-inflammatory drug (NSAID), is widely recognized for its efficacy and safety in managing pain and inflammation. With the CAS number 198470-85-8, this compound has garnered significant attention in the pharmaceutical industry due to its unique pharmacological profile and applications. The sodium salt form of parecoxib enhances its solubility and bioavailability, making it an ideal candidate for intravenous and oral administration.

The mechanism of action of Parecoxib Sodium involves the selective inhibition of cyclooxygenase-2 (COX-2), an enzyme crucial in the synthesis of prostaglandins that mediate pain, fever, and inflammation. Unlike traditional NSAIDs that also inhibit COX-1, which is involved in gastric protection, parecoxib exhibits a higher selectivity for COX-2, thereby reducing the risk of gastrointestinal side effects. This selective inhibition has been a cornerstone in its clinical development and approval by regulatory agencies worldwide.

Recent advancements in pharmacogenomics have shed new light on the therapeutic potential of parecoxib sodium. Studies indicate that genetic variations in COX-2 expression and function can influence the drug's efficacy and adverse effect profiles. This insight has led to personalized medicine approaches, where dosing regimens are tailored to individual genetic profiles, optimizing therapeutic outcomes while minimizing risks.

In clinical trials, Parecoxib Sodium has demonstrated remarkable efficacy in treating acute postoperative pain, cancer-related pain, and chronic inflammatory conditions such as osteoarthritis and rheumatoid arthritis. The intravenous formulation, particularly, has been instrumental in palliative care settings where rapid pain relief is essential. The ease of administration and its extended half-life make it a preferred choice for patients requiring continuous pain management.

The compound's pharmacokinetic properties are another area of interest. Parecoxib sodium is rapidly metabolized to valproic acid, which itself has multiple therapeutic applications beyond pain management. This metabolic conversion adds another layer of complexity to its pharmacological effects, necessitating further research to fully understand its implications. Emerging data suggest that the interaction between parecoxib and valproic acid may have synergistic benefits in certain neurological disorders, opening new avenues for therapeutic exploration.

Recent research has also explored the role of parecoxib sodium in neuroprotection. Preclinical studies have indicated that it may mitigate neuroinflammatory responses associated with conditions like Alzheimer's disease and Parkinson's disease. While these findings are still preliminary, they hold promise for developing novel treatments targeting neurodegenerative pathologies. The ability of parecoxib to cross the blood-brain barrier enhances its potential as a neuroactive compound.

Safety profiles remain a critical focus in the development and use of parecoxib sodium. While it exhibits a lower risk of gastrointestinal complications compared to non-selective NSAIDs, concerns regarding cardiovascular safety persist. Ongoing studies are evaluating long-term use scenarios and identifying patient subgroups that may be at higher risk. These efforts are crucial for ensuring that parecoxib sodium remains a safe and effective option for patients worldwide.

The regulatory landscape for parecoxib sodium continues to evolve with new evidence emerging from clinical research. Regulatory bodies such as the FDA and EMA have issued guidelines based on recent findings regarding its use in different populations, including elderly patients and those with pre-existing cardiovascular conditions. These guidelines emphasize the importance of careful patient selection and monitoring to maximize benefits while minimizing risks.

The future of parecoxib sodium lies in expanding its therapeutic applications through interdisciplinary research. Collaborations between pharmacologists, clinicians, and geneticists are paving the way for innovative treatment strategies that leverage the unique properties of this compound. As our understanding of molecular mechanisms advances, so too will our ability to harness the full potential of parecoxib sodium in addressing complex diseases.